Cas no 100-80-1 (3-Methylstyrene)
3-Methylstyrene (CAS 100-80-1) is a derivative of styrene featuring a methyl group at the meta position of the benzene ring. This modification enhances its reactivity and utility in polymerization and organic synthesis. The compound is commonly used as a monomer in the production of specialty polymers and resins, where it contributes to improved thermal stability and mechanical properties. Its electron-rich aromatic structure also makes it valuable in fine chemical synthesis, particularly in Friedel-Crafts alkylation and copolymerization reactions. 3-Methylstyrene is characterized by its clear, colorless liquid form and moderate volatility, requiring proper handling under inert conditions to prevent polymerization.
3-Methylstyrene structure
Product Name:3-Methylstyrene
CAS No:100-80-1
MF:C9H10
MW:118.175702571869
MDL:MFCD00008617
CID:81817
PubChem ID:87572343
Update Time:2025-06-07
3-Methylstyrene Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-3-vinylbenzene
- 3-Methylstyrene
- 3-Vinyltoluene
- 3-Methylstyrene (stabilized with TBC)
- 1 -Methyl-3-ethenylbenzene
- (3-Methylphenyl)ethylene
- 1-Ethenyl-3-Methylben
- 1-ethenyl-3-methylbenzene
- 3-Methylstyrene (stabilized with HQ)
- M-Methylstyrene
- M-Tolylethylene
- 3-Vinyltoluene (stabilized with TBC)
- M-VINYLTOLUENE
- m-methyl-styren
- styrene,m-methyl-
- META-METHYLSTYRENE
- Styrene, m-methyl-
- Benzene, 1-ethenyl-3-methyl-
- m-Methyl styrene
- FFK4I9430G
- JZHGRUMIRATHIU-UHFFFAOYSA-N
- DSSTox_CID_1436
- Benzene,1-Ethenyl-3-Methyl-
- m-vinyl toluene
- m-methyl-styrene
- 3-Ethenylmethylbenzene
- 1-methyl-3-vinyl-benzene
- 1-ethenyl-3-methyl-benzene
- METAMETHYL STYRENE
- AKOS009156836
- DTXCID201436
- AMY7013
- M0260
- Q2675854
- Benzene, 1-ethenyl-3(or 4)-methyl-
- 100-80-1
- AS-47795
- ?3-METHYLSTYRENE
- CAS-100-80-1
- HSDB 8450
- NCGC00091079-02
- J-000224
- CHEMBL1381662
- InChI=1/C9H10/c1-3-9-6-4-5-8(2)7-9/h3-7H,1H2,2H3
- JZHGRUMIRATHIU-UHFFFAOYSA-
- DTXSID9051454
- Benzene, ethenylmethyl-
- F16162
- 1-Methyl-3-ethenylbenzene
- 3-Methylstyrene, 99%, contains 0.1% 3,5-di-tert-butylcatechol as inhibitor
- NCGC00091079-01
- NCGC00357147-01
- FT-0616183
- EINECS 202-889-2
- NS00003045
- NCGC00257740-01
- UNII-FFK4I9430G
- METHYLSTYRENE, M-
- Vinyl toluene (65-71% m- and 32-35% p-)
- CS-0110437
- MFCD00008617
- DSSTox_GSID_26292
- Tox21_200186
- CAS-25013-15-4
- Tox21_303890
- DSSTox_RID_78088
- 98%,stabilized with TBC
- BBL103758
- STL557568
-
- MDL： MFCD00008617
- Inchi： 1S/C9H10/c1-3-9-6-4-5-8(2)7-9/h3-7H,1H2,2H3
- InChI Key： JZHGRUMIRATHIU-UHFFFAOYSA-N
- SMILES： C1(C)C=CC=C(C=C)C=1
- BRN： 1304618
Computed Properties
- Exact Mass: 118.07800
- Monoisotopic Mass: 118.07825
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 94.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.6
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Density: 0.901 g/mL at 20 °C
- Melting Point: -77°C(lit.)
- Boiling Point: 169°C
- Flash Point: 124 °F
- Refractive Index: n20/D 1.541(lit.)
- Water Partition Coefficient: Soluble in Methanol, Ether, Benzene, Acetone, Ethanol, Heptane. Soluble in water (0.09 g/L) at 20°C.
- PSA: 0.00000
- LogP: 2.63800
- Solubility: Not determined
3-Methylstyrene Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H226-H303+H333-H304-H315-H319-H411
- Warning Statement： P210-P233-P240-P241+P242+P243-P264-P273-P280-P301+P310+P331-P302+P352+P332+P313+P362+P364-P304+P312-P305+P351+P338+P337+P313-P312-P370+P378-P391-P403+P235-P405-P501
- Hazardous Material transportation number：UN 2618 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10-20-36/37/38-65
- Safety Instruction： S26-S36-S62
- RTECS：WL5075800
-
Hazardous Material Identification：
- HazardClass：3
- PackingGroup：III
- TSCA：Yes
- Packing Group：III
- Hazard Level：3
- Safety Term：3
- Packing Group：III
- Risk Phrases：R10; R20; R36/37/38
- Storage Condition：2-8°C
3-Methylstyrene Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
3-Methylstyrene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 184675-5G |
3-Methylstyrene |
100-80-1 | contains 0.1% | 5g |
¥1842.44 | 2023-12-10 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L08072-5g |
3-Methylstyrene, 98%, stab. with 0.1% 4-tert-butylcatechol |
100-80-1 | stab. with 0.1% | 5g |
￥1492.00 | 2023-04-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M833418-5g |
3-Methylstyrene |
100-80-1 | 99 % | 5g |
696.00 | 2021-05-17 | |
| TRC | M235555-1g |
3-Methylstyrene |
100-80-1 | 1g |
$ 105.00 | 2022-06-04 | ||
| TRC | M235555-2.5g |
3-Methylstyrene |
100-80-1 | 2.5g |
$ 140.00 | 2022-06-04 | ||
| TRC | M235555-5g |
3-Methylstyrene |
100-80-1 | 5g |
$ 330.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M36861-1g |
3-Methylstyrene |
100-80-1 | 97% | 1g |
￥148.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M36861-5g |
3-Methylstyrene |
100-80-1 | 97% | 5g |
￥598.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M36860-1g |
3-Methylstyrene |
100-80-1 | 97% | 1g |
￥125.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M36860-5g |
3-Methylstyrene |
100-80-1 | 97% | 5g |
￥392.0 | 2022-04-27 |
3-Methylstyrene Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:100-80-1)3-Methylstyrene
Order Number:A988818
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 17:46
Price ($):299.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:100-80-1)3-METHYLSTYRENE
Order Number:sfd4483
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:100-80-1)3-Methylstyrene, stabilized with TBC, ≥ 95.0%
Order Number:LE14677
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com
3-Methylstyrene Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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